Povidone iodine
Povidone iodine
Povidone-Iodine is an iodophor solution containing a water-soluble complex of iodine and polyvinylpyrrolidone (PVP) with broad microbicidal activity. Free iodine, slowly liberated from the polyvinylpyrrolidone iodine (PVPI) complex in solution, kills eukaryotic or prokaryotic cells through iodination of lipids and oxidation of cytoplasmic and membrane compounds. This agent exhibits a broad range of microbicidal activity against bacteria, fungi, protozoa, and viruses. Slow release of iodine from the PVPI complex in solution minimizes iodine toxicity towards mammalian cells.
An iodinated polyvinyl polymer used as topical antiseptic in surgery and for skin and mucous membrane infections, also as aerosol. The iodine may be radiolabeled for research purposes.
An iodinated polyvinyl polymer used as topical antiseptic in surgery and for skin and mucous membrane infections, also as aerosol. The iodine may be radiolabeled for research purposes.
Brand Name:
Vulcanchem
CAS No.:
25655-41-8
VCID:
VC0000131
InChI:
InChI=1S/C6H9NO.I2/c1-2-7-5-3-4-6(7)8;1-2/h2H,1,3-5H2;
SMILES:
C=CN1CCCC1=O.II
Molecular Formula:
C6H9I2NO
Molecular Weight:
364.95 g/mol
Povidone iodine
CAS No.: 25655-41-8
APIs
VCID: VC0000131
Molecular Formula: C6H9I2NO
Molecular Weight: 364.95 g/mol
| CAS No. | 25655-41-8 |
|---|---|
| Product Name | Povidone iodine |
| Molecular Formula | C6H9I2NO |
| Molecular Weight | 364.95 g/mol |
| IUPAC Name | 1-ethenylpyrrolidin-2-one;molecular iodine |
| Standard InChI | InChI=1S/C6H9NO.I2/c1-2-7-5-3-4-6(7)8;1-2/h2H,1,3-5H2; |
| Standard InChIKey | CPKVUHPKYQGHMW-UHFFFAOYSA-N |
| SMILES | C=CN1CCCC1=O.II |
| Canonical SMILES | C=CN1CCCC1=O.II |
| Colorform | Yellowish-brown amorphous hygroscopic powde |
| Physical Description | DryPowder YELLOW-TO-BROWN HYGROSCOPIC POWDER. |
| Description | Povidone-Iodine is an iodophor solution containing a water-soluble complex of iodine and polyvinylpyrrolidone (PVP) with broad microbicidal activity. Free iodine, slowly liberated from the polyvinylpyrrolidone iodine (PVPI) complex in solution, kills eukaryotic or prokaryotic cells through iodination of lipids and oxidation of cytoplasmic and membrane compounds. This agent exhibits a broad range of microbicidal activity against bacteria, fungi, protozoa, and viruses. Slow release of iodine from the PVPI complex in solution minimizes iodine toxicity towards mammalian cells. An iodinated polyvinyl polymer used as topical antiseptic in surgery and for skin and mucous membrane infections, also as aerosol. The iodine may be radiolabeled for research purposes. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | Soluble in water Soluble in alcohol; practically insoluble in chloroform, carbon tetrachloride, ether, solvent hexane, acetone. Practically insoluble in acetone, and light petroleum. Solubility in water: good |
| Synonyms | Alphadine Alphadines Betadine Betadines Betaisodona Disadine Disadines Isodine Isodines Pharmadine Pharmadines Polyvinylpyrrolidone Iodine Polyvinylpyrrolidone Iodines Povidone Iodine Povidone-Iodine Povidone-Iodines Providine Providines PVP Iodine PVP-I PVP-Iodine PVP-Iodines |
| Reference | Sebe, I., Szabó, B., Nagy, Z. K., Szabó, D., Zsidai, L., Kocsis, B., & Zelkó, R. (2013). Polymer structure and antimicrobial activity of polyvinylpyrrolidone-based iodine nanofibers prepared with high-speed rotary spinning technique. International Journal of Pharmaceutics, 458(1), 99–103. doi:10.1016/j.ijpharm.2013.10.011 |
| PubChem Compound | 410087 |
| Last Modified | Nov 11 2021 |
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